Cas no 78372-01-7 (3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride)

3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride structure
78372-01-7 structure
Product Name:3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride
CAS No:78372-01-7
MF:C22H29Cl2N3O
MW:422.39116358757
CID:1793410
PubChem ID:3060922
Update Time:2025-04-21

3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride
    • 3-(4-chloro-2-methylphenyl)-1-[(4-methylphenyl)methyl]-1-(2-pyrrolidin-1-ylethyl)urea,hydrochloride
    • Urea, 1-(4-chloro-o-tolyl)-3-(p-methylbenzyl)-3-(2-pyrrolidinylethyl)-, hydrochloride
    • DTXSID00229037
    • 78372-01-7
    • C 5326
    • 1-(4-Chloro-o-tolyl)-3-(p-methylbenzyl)-3-(2-pyrrolidinylethyl)urea hydrochloride
    • Inchi: 1S/C22H28ClN3O.ClH/c1-17-5-7-19(8-6-17)16-26(14-13-25-11-3-4-12-25)22(27)24-21-10-9-20(23)15-18(21)2;/h5-10,15H,3-4,11-14,16H2,1-2H3,(H,24,27);1H
    • InChI Key: DPUXOXKERPFNIY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)NC(N(CC1C=CC(C)=CC=1)CCN1CCCC1)=O.Cl

Computed Properties

  • Exact Mass: 421.1687679g/mol
  • Monoisotopic Mass: 421.1687679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 461
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.6Ų

3-(4-chloro-2-methylphenyl)-1-(4-methylbenzyl)-1-(2-pyrrolidin-1-ylethyl)urea hydrochloride Related Literature

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